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Compound of Interest

Compound Name: Cholesteryl petroselinate

Cat. No.: B15624195

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Cholesteryl petroselinate. It also outlines detailed experimental protocols for the
characterization of this and other novel cholesteryl esters, addressing a scientific audience
engaged in research and development.

Core Physicochemical Properties

Cholesteryl petroselinate is an ester formed from cholesterol and petroselinic acid, an isomer
of oleic acid. While specific experimental data for this compound is limited in publicly available
literature, its fundamental properties can be summarized. The subsequent sections provide
detailed protocols for the experimental determination of these and other characteristics.

Table 1: Summary of Physicochemical Data for Cholesteryl Petroselinate
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Property Value/iInformation Source/Method
[(3S,8S,9S,10R,13R,14S,17R)
-10,13-dimethyl-17-[(2R)-6-
methylheptan-2-

IUPAC Name yl]-2,3,4,7,8,9,11,12,14,15,16, PubChem
17-dodecahydro-1H-
cyclopenta[a]phenanthren-3-yl]
(2)-octadec-6-enoate

CAS Number 19485-80-4 Larodan

Molecular Formula C45H7802 [1112]131[4]

Molecular Weight 651.10 g/mol [2][3]

Physical State

Solid (at standard conditions)

General knowledge

Melting Point

Not explicitly reported.
Requires experimental

determination via DSC.

N/A

Boiling Point

Not explicitly reported.
Requires experimental

determination via TGA.

N/A

Solubility

Insoluble in water. Soluble in
various organic solvents such
as chloroform, hexane, and
isopropanol. Quantitative data
requires experimental

determination.

[4151(6]

Liquid Crystalline Behavior

Forms a monotropic
cholesteric phase. Does not

form a smectic phase.

[7]

Experimental Protocols for Physicochemical

Characterization
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The following are detailed methodologies for key experiments essential for the comprehensive

characterization of Cholesteryl petroselinate.

2.1. Synthesis of Cholesteryl Petroselinate

A general method for the synthesis of cholesteryl esters involves the cross-coupling of

cholesterol with the corresponding acyl chloride.[8][9]

o Materials: Cholesterol, petroselinoyl chloride, a palladium catalyst (e.g., PdCI2(dppf)), a base

(e.g., sodium tert-butoxide), and an appropriate solvent (e.g., 1,4-dioxane).

e Procedure:

2.2.

In a clean, dry reaction vessel, combine cholesterol, sodium tert-butoxide, and the
palladium catalyst.

Add 1,4-dioxane to dissolve the reactants.
Add petroselinoyl chloride to the mixture.

Heat the reaction mixture under microwave irradiation (e.g., at 100°C for 2 hours) or
conventional heating until the reaction is complete, monitoring by thin-layer
chromatography.[8]

Upon completion, cool the mixture and perform a work-up, which may include filtration
through celite to remove the catalyst, followed by solvent evaporation.

Purify the crude product using column chromatography on silica gel with a suitable eluent
system (e.g., a hexane/ethyl acetate gradient).

Confirm the structure of the purified Cholesteryl petroselinate using spectroscopic
methods such as 'H NMR, 13C NMR, and mass spectrometry.

Determination of Thermal Properties

2.2.1. Differential Scanning Calorimetry (DSC)
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DSC is used to determine the melting point and characterize the liquid crystalline phase
transitions of Cholesteryl petroselinate.[10][11][12][13][14][15]

 Instrumentation: A differential scanning calorimeter (e.g., Perkin-Elmer DSC-IB or similar).
[10]

e Sample Preparation:

o Accurately weigh 2-5 mg of purified Cholesteryl petroselinate into an aluminum DSC
pan.

o Seal the pan hermetically. An empty sealed pan is used as a reference.
o Experimental Conditions:
o Place the sample and reference pans into the DSC cell.

o Heat the sample at a controlled rate (e.g., 5-10°C/min) over a temperature range expected
to encompass the melting and phase transitions (e.g., 25°C to 200°C).

o Cool the sample at the same rate to observe transitions upon cooling.

o Perform a second heating cycle to check for thermal history effects and the reversibility of
transitions.

o Data Analysis: The melting point is determined from the peak of the endothermic transition
on the heating curve. The temperatures and enthalpies of any liquid crystalline phase
transitions are also determined from the corresponding peaks.

2.2.2. Thermogravimetric Analysis (TGA)

TGA is employed to assess the thermal stability of Cholesteryl petroselinate and to estimate
its boiling point.[16][17][18][19]

e Instrumentation: A thermogravimetric analyzer.

e Sample Preparation:
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o Place a small, accurately weighed amount (5-10 mg) of Cholesteryl petroselinate into a
TGA crucible.

o Experimental Conditions:

o Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g.,
10°C/min) over a wide temperature range (e.g., from room temperature to 600°C).

o Data Analysis: The TGA curve plots weight loss as a function of temperature. The onset of
significant weight loss indicates the temperature at which the compound begins to
decompose or boil. The boiling point can be estimated from the temperature at which the
maximum rate of weight loss occurs (from the derivative of the TGA curve).

2.3. Chromatographic Analysis
2.3.1. High-Performance Liquid Chromatography (HPLC)

HPLC is used for the purification and quantification of Cholesteryl petroselinate.[2][3] A
reversed-phase HPLC method is generally suitable for cholesteryl esters.

e Instrumentation: An HPLC system equipped with a UV detector, a reversed-phase C18
column (e.g., Zorbax ODS), and an autosampler.[3]

e Sample Preparation:

o Dissolve a known amount of Cholesteryl petroselinate in a suitable solvent (e.g.,
isopropanol or acetonitrile).

o Filter the solution through a 0.45 um syringe filter before injection.
e Chromatographic Conditions:

o Mobile Phase: An isocratic or gradient mixture of acetonitrile and isopropanol (e.g., 50:50,
vIv).[3]

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30°C.
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o Detection: UV absorbance at 210 nm.[3]

o Injection Volume: 10-20 pL.

o Data Analysis: The purity of the sample is determined by the peak area percentage of the
main component. Quantification can be achieved by creating a calibration curve with
standards of known concentration.

2.3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the structural confirmation and purity analysis of
Cholesteryl petroselinate.[1][20][21][22]

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
e Sample Preparation:
o Dissolve the sample in an appropriate volatile solvent (e.g., chloroform).

o Derivatization is typically not required for cholesteryl esters, but may be employed for
related free sterols.

o Chromatographic Conditions:

o Column: A capillary column suitable for high-temperature analysis (e.g., Agilent CP-Sil 8
CB).[22]

o Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[22]

o Injector Temperature: 250-300°C.

o Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few
minutes, then ramp up to a high temperature (e.g., 320°C) at a rate of 10°C/min.[22]

e Mass Spectrometry Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 50 to 800.
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» Data Analysis: The retention time from the gas chromatogram provides information on the
compound's volatility and interaction with the stationary phase. The mass spectrum provides
the molecular weight and fragmentation pattern, which can be used to confirm the structure
of Cholesteryl petroselinate.

2.4. Solubility Determination

The solubility of Cholesteryl petroselinate in various organic solvents can be determined
using a static equilibrium method.[4][5][23]

e Procedure:

[e]

Add an excess amount of Cholesteryl petroselinate to a known volume of the solvent of
interest in a sealed vial.

o Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48
hours) to ensure equilibrium is reached.

o Centrifuge the suspension to pellet the undissolved solid.
o Carefully withdraw a known volume of the supernatant.

o Evaporate the solvent from the supernatant and accurately weigh the residual Cholesteryl
petroselinate.

o Calculate the solubility in terms of mg/mL or mol/L.

[e]

Repeat this procedure for a range of relevant solvents.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a novel cholesteryl ester such as Cholesteryl petroselinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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